Cas no 23787-97-5 (Benzoic acid,2-[(4-aminobenzoyl)oxy]-)
23787-97-5 structure
Product Name:Benzoic acid,2-[(4-aminobenzoyl)oxy]-
CAS No:23787-97-5
MF:C14H11NO4
MW:257.241443872452
CID:263266
PubChem ID:32094
Update Time:2025-04-19
Benzoic acid,2-[(4-aminobenzoyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-[(4-aminobenzoyl)oxy]-
- 2-(4-aminobenzoyl)oxybenzoic acid
- SALICYLIC ACID, P-AMINOBENZOATE
- DTXSID00178475
- Whr-169
- 2-(p-Aminobenzoyloxy)benzoic acid
- UNII-1P1EUI66NG
- BENZOIC ACID, 2-((4-AMINOBENZOYL)OXY)-
- 2-(p-aminobenzoyloxy) benzoic acid
- Q27252700
- 23787-97-5
- 1P1EUI66NG
-
- Inchi: 1S/C14H11NO4/c15-10-7-5-9(6-8-10)14(18)19-12-4-2-1-3-11(12)13(16)17/h1-8H,15H2,(H,16,17)
- InChI Key: BMZUCPSQJRBTNB-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)N)=O)C1C=CC=CC=1C(=O)O
Computed Properties
- Exact Mass: 257.06883
- Monoisotopic Mass: 257.068808
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 89.6
Experimental Properties
- Density: 1.37
- Boiling Point: 555.3°Cat760mmHg
- Flash Point: 289.7°C
- Refractive Index: 1.657
- PSA: 89.62
Benzoic acid,2-[(4-aminobenzoyl)oxy]- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
23787-97-5 (Benzoic acid,2-[(4-aminobenzoyl)oxy]-) Related Products
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